Cas no 68641-16-7 (4-Benzyloxyphenylacetic Acid Methyl Ester)

• Product Name: 4-Benzyloxyphenylacetic Acid Methyl Ester
• CAS No: 68641-16-7
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD00157061
• CID: 502548
• PubChem ID: 2756645
• Update Time: 2025-10-28

4-Benzyloxyphenylacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-(benzyloxy)phenyl)acetate
• 4-Benzyloxyphenylacetic acid methyl ester
• Benzeneaceticacid, 4-(phenylmethoxy)-, methyl ester
• methyl 2-(4-phenylmethoxyphenyl)acetate
• Methyl <p-(Benzyloxy)phenyl>acetate
• methyl 2-[4-(benzyloxy)benzyl]acetate
• Methyl 4-benzyloxyphenylacetate
• methyl 4-(benzyloxy)phenylacetate
• (4-benzyloxy-phenyl)-acetic acid methyl ester
• OUWFDISHMBDYON-UHFFFAOYSA-N
• methyl 2-(4-benzyloxyphenyl)acetate
• methyl 2-[4-(benzyloxy)phenyl]acetate
• Methyl4-benzyloxyphenylacetate
• methyl (4-benzyloxyphenyl)acetate
• Methyl[4-(benzyloxy
• SCHEMBL392863
• DTXSID60373464
• A9133
• Para-benzyloxy phenyl acetic acid methyl ester
• methyl2-(4-(benzyloxy)phenyl)acetate
• FT-0641196
• 4-Benzyloxyphenylacetic acid, methyl ester
• AM804231
• methyl [4-(benzyloxy)phenyl]acetate
• Methyl[4-(benzyloxy)phenyl]acetate
• 68641-16-7
• SY109576
• 2-(4-Benzyloxyphenyl)-acetic Acid Methyl Ester
• Z26046164
• CS-0150707
• methyl?2-(4-(benzyloxy)phenyl)acetate
• AKOS016014281
• DS-6236
• EN300-1657603
• AC-6497
• J-521829
• methyl 2-(4-(benzyloxy)phenyl)acetate;Methyl 4-(Benzyloxy)phenylacetate
• MFCD00157061
• DB-004207
• 4-(benzyloxyphenyl)acetic acid methyl ester
• 4-Benzyloxyphenylacetic Acid Methyl Ester

• MDL： MFCD00157061
• Inchi： 1S/C16H16O3/c1-18-16(17)11-13-7-9-15(10-8-13)19-12-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
• InChI Key： OUWFDISHMBDYON-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)CC(=O)OC

Computed Properties

• Exact Mass: 256.11000
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 61-63 °C
• Boiling Point: 375℃ at 760 mmHg
• PSA: 35.53000
• LogP: 2.98110

4-Benzyloxyphenylacetic Acid Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Benzyloxyphenylacetic Acid Methyl Ester

4-Benzyloxyphenylacetic Acid Methyl Ester (CAS No. 68641-16-7): A Comprehensive Overview

4-Benzyloxyphenylacetic Acid Methyl Ester (CAS No. 68641-16-7) is a versatile organic compound widely used in pharmaceutical and chemical research. This ester derivative of phenylacetic acid is known for its unique structural properties, making it a valuable intermediate in organic synthesis. With the increasing demand for specialized chemical intermediates, 4-Benzyloxyphenylacetic Acid Methyl Ester has garnered significant attention in both academic and industrial settings.

The compound features a benzyloxy group attached to a phenylacetic acid methyl ester backbone, which enhances its reactivity and solubility in organic solvents. Researchers often utilize this compound in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents and fine chemicals. Its molecular formula, C₁₆H₁₆O₃, and molecular weight of 256.30 g/mol make it a manageable candidate for laboratory-scale reactions.

One of the key applications of 4-Benzyloxyphenylacetic Acid Methyl Ester is in the field of medicinal chemistry. It serves as a precursor for the synthesis of various bioactive molecules, including anti-inflammatory and antimicrobial agents. The compound’s ability to undergo ester hydrolysis and nucleophilic substitution reactions makes it a flexible building block for drug discovery. Recent studies have explored its potential in designing novel enzyme inhibitors, aligning with the growing interest in targeted therapies.

In addition to pharmaceutical applications, 4-Benzyloxyphenylacetic Acid Methyl Ester is also employed in the production of flavors and fragrances. The ester’s aromatic properties contribute to its use in creating synthetic scents and flavor enhancers. This dual functionality—pharmaceutical and industrial—highlights the compound’s broad utility and commercial relevance.

The synthesis of 4-Benzyloxyphenylacetic Acid Methyl Ester typically involves the esterification of 4-benzyloxyphenylacetic acid with methanol in the presence of a catalyst. This process is well-documented in organic chemistry literature, with optimized conditions ensuring high yields and purity. Researchers and manufacturers prioritize green chemistry principles, such as using recyclable catalysts and minimizing waste, to align with sustainability trends.

From a market perspective, the demand for 4-Benzyloxyphenylacetic Acid Methyl Ester is driven by its role in high-value chemical synthesis. The compound’s availability from reputable suppliers ensures consistent quality for research and production needs. As the pharmaceutical industry continues to expand, the need for reliable intermediates like 4-Benzyloxyphenylacetic Acid Methyl Ester is expected to rise, particularly in regions with strong R&D infrastructure.

Safety and handling of 4-Benzyloxyphenylacetic Acid Methyl Ester follow standard laboratory protocols. While the compound is not classified as hazardous under normal conditions, proper storage in a cool, dry place and the use of personal protective equipment (PPE) are recommended. These precautions align with broader industry standards for chemical handling and workplace safety.

In summary, 4-Benzyloxyphenylacetic Acid Methyl Ester (CAS No. 68641-16-7) is a multifaceted compound with significant applications in pharmaceuticals, flavors, and fragrances. Its structural versatility and synthetic accessibility make it a staple in organic chemistry laboratories. As research into bioactive molecules and sustainable synthesis advances, this compound is poised to remain a critical tool for scientists and manufacturers alike.